Ethyl 3-benzyl-1,2,3,4-tetrahydro-3-quinolinecarboxylate

• IUPAC Name: ethyl 3-benzyl-2,4-dihydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C19H21NO2/c1-2-22-18(21)19(12-15-8-4-3-5-9-15)13-16-10-6-7-11-17(16)20-14-19/h3-11,20H,2,12-14H2,1H3
• InChI Key: CRNMYCZNRJXTSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2=CC=CC=C2NC1)CC3=CC=CC=C3
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• CAS No.: 1105193-22-3

Description

Ethyl 3-benzyl-1,2,3,4-tetrahydro-3-quinolinecarboxylate (ETQC) is an aromatic heterocyclic compound that is commonly used in organic synthesis as a reagent, catalyst, and intermediate. It is a versatile organic compound that can be used for a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. ETQC is also used as a catalyst in the synthesis of polymers, and it has been used in the development of new pharmaceuticals.

Scientific Research Applications

Natural Product Chemistry

• Ethyl 4-hydroxy-1-methyl-3-quinolin-2(1H)-onecarboxylate, a compound related to Ethyl 3-benzyl-1,2,3,4-tetrahydro-3-quinolinecarboxylate, has been used in natural product chemistry for synthesizing derivatives through reactions with various agents (Reisch, Iding, & Bassewitz, 1993).

Optical Applications

• A novel compound synthesized using a derivative of this compound has been utilized in optical characterizations for photodiode applications (Elkanzi, Farag, Roushdy, & Mansour, 2020).

Liquid Crystal Displays

• Fluorescent ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates, related to this compound, have been synthesized and shown potential application in liquid crystal displays (Bojinov & Grabchev, 2003).

Heterocyclic Chemistry

• Ethyl 3-amino-4-chlorothieno[3,2-c]quinoline-2-carboxylate, a related compound, has been a key synthon in the synthesis of novel perianellated tetracyclic heteroaromatics, highlighting the versatility of such compounds in heterocyclic chemistry (Mekheimer et al., 2005).

Photochemical Reactions

• Research on the photochemical reactions of ethoxycarbonyl-substituted quinolines, including derivatives similar to this compound, has been conducted to explore their behavior in various solvents (Ono & Hata, 1987).

Mechanism of Action

The compound’s pharmacokinetics, including its absorption, distribution, metabolism, and excretion (ADME) properties, would influence its bioavailability and efficacy. These properties can be affected by various factors, including the compound’s chemical structure, the route of administration, and the patient’s physiological condition .

The compound’s action can also be influenced by the biochemical pathways it affects. For example, if the compound inhibits a particular enzyme, it could disrupt a biochemical pathway, leading to changes in the production of certain molecules within the cell .

The action environment, including factors like pH, temperature, and the presence of other molecules, can also influence the compound’s stability and efficacy .

Biochemical Analysis

Biochemical Properties

Ethyl 3-benzyl-1,2,3,4-tetrahydro-3-quinolinecarboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many compounds. The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .

Cellular Effects

This compound influences various cellular processes. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the MAPK/ERK signaling pathway, which is essential for cell proliferation and differentiation. Additionally, it can alter the expression of genes involved in apoptosis and cell cycle regulation .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with specific biomolecules. It can act as an enzyme inhibitor by binding to the active site of target enzymes, thereby preventing substrate access. This inhibition can lead to changes in gene expression and subsequent cellular responses. Furthermore, it can also activate certain enzymes, leading to enhanced catalytic activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions but may degrade over extended periods, leading to reduced efficacy. Long-term exposure to the compound can result in sustained changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enhanced enzyme activity or improved cellular function. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal metabolic processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into other compounds. These interactions can affect metabolic flux and alter the levels of specific metabolites. For example, it can influence the activity of cytochrome P450 enzymes, leading to changes in the metabolism of other compounds within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The compound’s distribution can influence its overall efficacy and impact on cellular function .